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Compound of Interest

Compound Name: Methyl salicylate

Cat. No.: B148154 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of methyl salicylate, including operational and disposal plans. By

offering clear, procedural guidance, we aim to be your preferred source for laboratory safety

and chemical handling information, building trust by providing value beyond the product itself.

Essential Safety Information at a Glance
Proper handling of methyl salicylate is crucial to minimize risks in the laboratory. The following

table summarizes key safety and physical property data.
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Parameter Value Reference

Chemical Formula C₈H₈O₃ [1]

Molecular Weight 152.15 g/mol [2]

Appearance
Colorless to yellow or reddish

oily liquid
[1]

Odor
Characteristic wintergreen

odor
[2]

Boiling Point 214-224°C [2]

Flash Point 96°C (closed cup) [3]

Autoignition Temperature 450°C

Solubility
Slightly soluble in water;

soluble in alcohol and ether

Occupational Exposure Limits
It is important to note that major regulatory bodies have not established specific occupational

exposure limits for methyl salicylate.

Regulatory Body Exposure Limit

OSHA (PEL) Not listed

ACGIH (TLV) Not listed

NIOSH (REL) Not listed

Despite the absence of defined exposure limits, it is prudent to handle methyl salicylate with

care in a well-ventilated area to minimize inhalation exposure.[4]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the first line of defense against

chemical exposure.
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PPE Category Recommended Equipment
Specifications and Best
Practices

Eye Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required for splash hazards.

Eye protection should be

tested and approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[1]

Hand Protection
Chemically resistant,

impermeable gloves.

Suitable glove materials

include butyl rubber and nitrile.

[5] Gloves should be inspected

prior to use and disposed of

properly after handling the

chemical.[1]

Body Protection
Laboratory coat, apron, or

chemical suit.

Wear appropriate protective

clothing to prevent skin

exposure.[4]

Respiratory Protection

Not typically required under

normal conditions of use with

adequate ventilation.

If vapors or mists are

generated, use a NIOSH-

approved respirator with an

appropriate cartridge.[4]

Procedural Guidance for Safe Handling and
Disposal
A systematic approach to handling and disposal is essential for laboratory safety.

Experimental Workflow for Handling Methyl Salicylate
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Preparation

Handling

Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don appropriate PPE

Dispense required amount

Keep container tightly closed when not in use

Avoid inhalation of vapors and contact with skin and eyes

Absorb waste with inert material (e.g., vermiculite, sand)

Place in a sealed, labeled container for hazardous waste

Dispose of through a licensed professional waste disposal service

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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